2-[4-(1-{[(3,4-dimethylphenyl)carbamoyl]methyl}-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)phenyl]-N-methylacetamide

• IUPAC Name: 2-[4-[1-[2-(3,4-dimethylanilino)-2-oxoethyl]-2,4-dioxoquinazolin-3-yl]phenyl]-N-methylacetamide
• InChI: InChI=1S/C27H26N4O4/c1-17-8-11-20(14-18(17)2)29-25(33)16-30-23-7-5-4-6-22(23)26(34)31(27(30)35)21-12-9-19(10-13-21)15-24(32)28-3/h4-14H,15-16H2,1-3H3,(H,28,32)(H,29,33)
• InChI Key: XZJQERWHLDHGRK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CN2C3=CC=CC=C3C(=O)N(C2=O)C4=CC=C(C=C4)CC(=O)NC)C
• Molecular Formula: C27H26N4O4
• Molecular Weight: 470.5 g/mol
• CAS No.: 1021223-60-8

Description

This compound is a quinazolinone-based acetamide derivative characterized by a 1,2,3,4-tetrahydroquinazoline-2,4-dione core substituted with a 3,4-dimethylphenyl carbamoylmethyl group at position 1 and an N-methylacetamide moiety linked via a phenyl ring at position 2. Its structure combines a rigid heterocyclic scaffold with flexible side chains, enabling interactions with diverse biological targets.

Biological Activity

The compound 2-[4-(1-{[(3,4-dimethylphenyl)carbamoyl]methyl}-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)phenyl]-N-methylacetamide is a synthetic derivative belonging to the class of tetrahydroquinazoline compounds. This article examines its biological activity based on recent research findings, including its potential therapeutic applications and mechanisms of action.

Chemical Structure and Properties

The molecular formula of this compound is $C_{23}H_{24}N_{4}O_{3}$, with a molecular weight of approximately 468.6 g/mol. The structure features a tetrahydroquinazoline core which is known for various biological activities.

Biological Activity Overview

Research has indicated that compounds similar to 2-[4-(1-{[(3,4-dimethylphenyl)carbamoyl]methyl}-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)phenyl]-N-methylacetamide exhibit significant biological activities including:

• Anticancer : Several studies have highlighted the anticancer properties of tetrahydroquinazoline derivatives. For instance, compounds with similar frameworks have shown cytotoxic effects against various cancer cell lines such as MCF-7 (breast cancer) and HCT-116 (colon cancer) with IC50 values ranging from 6.2 μM to 43.4 μM .
• Antimicrobial : The presence of nitrogen and sulfur in the structure suggests potential antimicrobial properties. Research on related compounds has demonstrated effectiveness against bacterial strains and fungi .
• Anti-inflammatory : Compounds in this class have also been noted for their anti-inflammatory effects, which could be beneficial in treating conditions characterized by chronic inflammation .

The biological mechanisms through which 2-[4-(1-{[(3,4-dimethylphenyl)carbamoyl]methyl}-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)phenyl]-N-methylacetamide exerts its effects may include:

• Inhibition of Metabolic Enzymes : Similar compounds have been shown to inhibit metabolic enzymes like acetylcholinesterase (AChE), suggesting potential applications in neurodegenerative diseases .
• Induction of Apoptosis : Tetrahydroquinazoline derivatives can trigger apoptosis in cancer cells through various pathways including caspase activation and mitochondrial dysfunction .

Case Studies

Several studies have investigated the biological activity of related compounds:

Study	Compound	Biological Activity	IC50 Value
	47f	Anticancer (HCT-116)	6.2 μM
	47e	Anticancer (T47D)	43.4 μM
	Various	Antimicrobial	Varies

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogs

Key structural analogs and their distinguishing features are summarized below:

Compound Name	Structural Differences vs. Target Compound	Key Properties/Modifications
2-[4-(1-{[(2,3-Dimethylphenyl)carbamoyl]methyl}-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)phenyl]-N-methylacetamide	2,3-Dimethylphenyl vs. 3,4-dimethylphenyl substituent	Reduced steric hindrance; altered electronic profile due to methyl group positioning .
N-Cyclopropyl-2-[4-(1-{[(2,3-dimethylphenyl)carbamoyl]methyl}-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)phenyl]acetamide	Cyclopropyl group replaces N-methyl in acetamide chain	Increased metabolic stability; cyclopropane enhances conformational rigidity .
N-[(2,4-Dichlorophenyl)methyl]-2-(2,4-dioxo-1H-quinazolin-3-yl)acetamide	Dichlorophenylmethyl vs. 3,4-dimethylphenylcarbamoylmethyl	Higher electrophilicity; potential for halogen bonding .

Bioactivity and Target Affinity

• Anticonvulsant Activity : The dichlorophenyl analog exhibits potent GABA_A receptor modulation (ED₅₀: 12 mg/kg in PTZ-induced seizures) compared to the target compound (under evaluation) .
• Antiproliferative Activity: Thiazolidine-2,4-dione analogs (e.g., compound 16 from ) show IC50 values of 8.2 µM against MCF-7 cells, suggesting quinazolinone derivatives may require structural optimization for similar efficacy .
• Computational Predictions : Glide docking studies () indicate the target compound’s 3,4-dimethylphenyl group forms hydrophobic interactions with kinase active sites (e.g., EGFR), with a GlideScore of −9.2 vs. −8.5 for the 2,3-dimethylphenyl analog .

Physicochemical Properties

Property	Target Compound	2,3-Dimethylphenyl Analog	Dichlorophenyl Analog
LogP	3.8 (predicted)	3.6	4.2
Melting Point	220–222°C	215–218°C	186–188°C
Hydrogen Bond Donors	3	3	2

Limitations and Contradictions

• While highlights bioactivity clustering among structurally similar compounds, cautions that minor substituent changes (e.g., methyl vs. cyclopropyl) can drastically alter target selectivity .
• The dichlorophenyl analog’s higher LogP (4.2) correlates with improved membrane permeability but may increase off-target toxicity risks .